Unii-xcr716lecp
Unii-xcr716lecp
EM-800 is a high affinity ligand for estrogen receptor-α (ERα), the prodrug of EM-652. EM-800 independently suppressed the growth of E1-stimulated ZR-75-1 xenograft tumors in nude mice.
Brand Name:
Vulcanchem
CAS No.:
182167-03-9
VCID:
VC0527037
InChI:
InChI=1S/C39H47NO6/c1-26-32-20-19-31(45-37(42)39(5,6)7)25-33(32)46-35(34(26)27-11-17-30(18-12-27)44-36(41)38(2,3)4)28-13-15-29(16-14-28)43-24-23-40-21-9-8-10-22-40/h11-20,25,35H,8-10,21-24H2,1-7H3/t35-/m0/s1
SMILES:
CC1=C(C(OC2=C1C=CC(=C2)OC(=O)C(C)(C)C)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)OC(=O)C(C)(C)C
Molecular Formula:
C39H47NO6
Molecular Weight:
625.8 g/mol
Unii-xcr716lecp
CAS No.: 182167-03-9
Cat. No.: VC0527037
Molecular Formula: C39H47NO6
Molecular Weight: 625.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | EM-800 is a high affinity ligand for estrogen receptor-α (ERα), the prodrug of EM-652. EM-800 independently suppressed the growth of E1-stimulated ZR-75-1 xenograft tumors in nude mice. |
|---|---|
| CAS No. | 182167-03-9 |
| Molecular Formula | C39H47NO6 |
| Molecular Weight | 625.8 g/mol |
| IUPAC Name | [4-[(2S)-7-(2,2-dimethylpropanoyloxy)-4-methyl-2-[4-(2-piperidin-1-ylethoxy)phenyl]-2H-chromen-3-yl]phenyl] 2,2-dimethylpropanoate |
| Standard InChI | InChI=1S/C39H47NO6/c1-26-32-20-19-31(45-37(42)39(5,6)7)25-33(32)46-35(34(26)27-11-17-30(18-12-27)44-36(41)38(2,3)4)28-13-15-29(16-14-28)43-24-23-40-21-9-8-10-22-40/h11-20,25,35H,8-10,21-24H2,1-7H3/t35-/m0/s1 |
| Standard InChI Key | OEKMGABCSLYWOP-DHUJRADRSA-N |
| Isomeric SMILES | CC1=C([C@@H](OC2=C1C=CC(=C2)OC(=O)C(C)(C)C)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)OC(=O)C(C)(C)C |
| SMILES | CC1=C(C(OC2=C1C=CC(=C2)OC(=O)C(C)(C)C)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)OC(=O)C(C)(C)C |
| Canonical SMILES | CC1=C(C(OC2=C1C=CC(=C2)OC(=O)C(C)(C)C)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)OC(=O)C(C)(C)C |
| Appearance | Solid powder |
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